1-acetyl-N-(3,3-diphenylpropyl)-4-piperidinamine

• IUPAC Name: 1-[4-(3,3-diphenylpropylamino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H28N2O/c1-18(25)24-16-13-21(14-17-24)23-15-12-22(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-11,21-23H,12-17H2,1H3
• InChI Key: TZLHXHYKIPEIKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NCCC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

1-acetyl-N-(3,3-diphenylpropyl)-4-piperidinamine, also known as U-47700, is a synthetic opioid that was first developed in the 1970s. It is a potent analgesic drug that acts on the central nervous system to relieve pain. U-47700 has gained popularity in recent years as a recreational drug, leading to its classification as a Schedule I controlled substance in the United States.

Mechanism of Action

1-acetyl-N-(3,3-diphenylpropyl)-4-piperidinamine acts as a selective agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has activity at the kappa-opioid receptor, which may contribute to its side effects such as sedation and respiratory depression.
Biochemical and Physiological Effects:
This compound produces a range of effects on the body, including pain relief, sedation, euphoria, and respiratory depression. It also has the potential to cause side effects such as nausea, vomiting, and constipation. Long-term use of this compound can lead to physical dependence and withdrawal symptoms upon cessation.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(3,3-diphenylpropyl)-4-piperidinamine has several advantages for use in laboratory experiments, including its potent analgesic effects and selectivity for the mu-opioid receptor. However, its potential for abuse and dependence makes it difficult to use in human studies. Additionally, its classification as a controlled substance limits its availability for research purposes.

Future Directions

Future research on 1-acetyl-N-(3,3-diphenylpropyl)-4-piperidinamine could focus on developing safer and more effective opioid analgesics that do not have the potential for abuse and dependence. Studies could also investigate the mechanisms underlying this compound's side effects and develop strategies to mitigate them. Additionally, research could explore the potential use of this compound as a treatment for opioid addiction.

Scientific Research Applications

1-acetyl-N-(3,3-diphenylpropyl)-4-piperidinamine has been used in scientific research to study its effects on the central nervous system. It has been shown to have potent analgesic effects in animal models, but also has the potential for abuse and dependence. Studies have also investigated its potential as a treatment for opioid addiction.